Cas no 626-94-8 (Hexen-5-ol)

Hexen-5-ol structure
Hexen-5-ol structure
Product Name:Hexen-5-ol
CAS No:626-94-8
MF:C6H12O
MW:100.158882141113
MDL:MFCD00046666
CID:508048
PubChem ID:41170
Update Time:2025-04-19

Hexen-5-ol Chemical and Physical Properties

Names and Identifiers

    • Hex-5-en-2-ol
    • 5-HEXEN-2-OL
    • 1-Hexen-5-ol
    • 5-Hydroxy-1-hexene
    • Methyl(2-vinylethyl)carbinol
    • DTXSID60870726
    • AKOS011021802
    • DB-017403
    • E75729
    • SCHEMBL282935
    • 54774-27-5
    • InChI=1/C6H12O/c1-3-4-5-6(2)7/h3,6-7H,1,4-5H2,2H3
    • MFCD03701537
    • DB-027141
    • BS-52897
    • EN300-95733
    • CS-0513969
    • (s)-5-hexen-2-ol
    • 626-94-8
    • SY307699
    • LNPNXWKVAFKIBX-UHFFFAOYSA-
    • Hexen-5-ol
    • MDL： MFCD00046666
    • Inchi： 1S/C6H12O/c1-3-4-5-6(2)7/h3,6-7H,1,4-5H2,2H3
    • InChI Key： LNPNXWKVAFKIBX-UHFFFAOYSA-N
    • SMILES： OC(C)CCC=C

Computed Properties

  • Exact Mass: 100.08886
  • Monoisotopic Mass: 100.088815002g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 3
  • Complexity: 50.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.4
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • Density: 0.8489 (estimate)
  • Melting Point: 22.55°C (estimate)
  • Boiling Point: 152.63°C (estimate)
  • Refractive Index: 1.4289 (estimate)
  • PSA: 20.23

Hexen-5-ol Pricemore >>

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